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Compound of Interest

Compound Name: Metfol-B

Cat. No.: B126542 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

pharmaceutical products like Metfol-B is a critical component of laboratory safety and

environmental responsibility. While specific disposal instructions for "Metfol-B" are not readily

available, it is understood to be a combination product likely containing Metformin and B-

complex vitamins, including Methylcobalamin (Vitamin B12). Therefore, disposal procedures

should be based on the nature of these active pharmaceutical ingredients and general

guidelines for chemical and pharmaceutical waste.

General Disposal Recommendations
Unused or expired pharmaceuticals should not be disposed of in a manner that allows them to

enter the environment, where they can have unintended ecological effects[1][2]. The primary

methods for disposal are through designated take-back programs or, if not available, careful

disposal in household trash[3][4][5]. Flushing medication is generally discouraged unless

specifically stated on the U.S. Food and Drug Administration's (FDA) "flush list," as it can

introduce active compounds into the water supply[1][4].

Step-by-Step Disposal Procedure for Laboratory
Settings
In a laboratory context, the disposal of Metfol-B should follow established chemical hygiene

plans and local regulations for pharmaceutical waste.
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Consult Safety Data Sheets (SDS): Always attempt to locate the specific SDS for the

product. The SDS for the primary components, such as Methylcobalamin, indicates that the

substance is not classified as hazardous according to the Globally Harmonized System

(GHS)[6]. However, it is crucial to handle all chemicals with care[7].

Segregate Waste: Do not mix expired Metfol-B with other laboratory chemical waste unless

explicitly permitted by your institution's environmental health and safety (EHS) office.

Prepare for Disposal (if no take-back program is available):

Keep the tablets or capsules in their solid form. Do not crush them, as this can create dust

and increase the risk of inhalation[3][5].

Remove the medication from its original container to obscure patient information if

applicable[3][4].

Mix the solid medication with an unpalatable substance such as used coffee grounds, dirt,

or cat litter. This makes the mixture less appealing to prevent accidental ingestion by

wildlife or humans[3][4][8].

Place the mixture in a sealed container, such as a sealable plastic bag or an empty, non-

recyclable container, to prevent leakage[3][8].

Dispose of the sealed container in the regular solid waste stream designated for non-

hazardous materials.

Disposal of Empty Containers: Before recycling or disposing of the original packaging,

ensure all personal or sensitive information is removed or blacked out to protect privacy[3]

[4].

Quantitative Data Summary
While specific quantitative data for Metfol-B disposal is not available, the following table

summarizes relevant toxicological data for Methylcobalamin, a key component. This

information underscores the low acute toxicity but reinforces the need for proper handling and

disposal to minimize environmental exposure.
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Parameter Value Species Source

Oral LD50

(Methylcobalamin)
> 5,000 mg/kg Rat

Acute Toxicity
Not classified as

hazardous
N/A [6]

Experimental Protocols
No specific experimental protocols related to the disposal of Metfol-B were identified in the

search results. The provided guidelines are based on standard practices for pharmaceutical

waste management.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of Metfol-
B in a laboratory setting.
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Caption: Workflow for the proper disposal of Metfol-B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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